(R)-2,2,2-Trifluoro-1-p-tolyl-ethylamine hydrochloride

• Molecular Formula: C9H11ClF3N
• Molecular Weight: 225.64 g/mol
• SMILES: CC1=CC=C(C=C1)C(C(F)(F)F)N.Cl
• InChI: InChI=1S/C9H10F3N.ClH/c1-6-2-4-7(5-3-6)8(13)9(10,11)12;/h2-5,8H,13H2,1H3;1H/t8-;/m1./s1
• InChIKey: BAQJFAAJNRYVPI-DDWIOCJRSA-N

Chiral amine building blocks with ambiguous stereochemistry compromise reaction reproducibility and SAR interpretation. This (R)-2,2,2-Trifluoro-1-p-tolyl-ethylamine hydrochloride (CAS 1391458-37-9) delivers a single, verified (R)-enantiomer as a stable HCl salt, eliminating stereochemical uncertainty in asymmetric synthesis. • ≥98% purity with confirmed (R)-configuration for homogeneous chiral ligand/catalyst preparation. • Optimal LogP 2.63 for CNS-penetrant candidate design; primary amine handle for facile derivatization. • Well-defined solid salt form ensures accurate weighing and long-term stability vs. free base alternatives.

Introduction to (R)-2,2,2-Trifluoro-1-p-tolyl-ethylamine hydrochloride: A Chiral Fluorinated Amine Building Block

(R)-2,2,2-Trifluoro-1-p-tolyl-ethylamine hydrochloride (CAS 1391458-37-9) is a chiral α-trifluoromethyl benzylamine derivative supplied as a hydrochloride salt. It belongs to the class of 1-substituted-2,2,2-trifluoroethylamines, which are recognized as pharmacologically potent motifs in modern drug design due to enhanced metabolic stability, target selectivity, and bioactivity across multiple therapeutic classes [1]. The compound features a trifluoromethyl group that imparts high electronegativity and lipophilicity (calculated LogP = 2.63), a p-tolyl (4-methylphenyl) aromatic ring, and a single (R)-configured stereocenter at the benzylic carbon. This specific stereochemistry is a defining characteristic that distinguishes it from the (S)-enantiomer (CAS 1391361-49-1) and the racemic mixture (CAS 75703-26-3 or 1186195-01-6). The hydrochloride salt form enhances aqueous solubility and stability for handling, and the compound is widely employed as a versatile chiral building block in asymmetric synthesis, medicinal chemistry, and the preparation of fluorinated intermediates and ligands .

Enantiopure (R)-configuration for stereochemical control studies

Hydrochloride salt enables solid handling and aqueous solubility

Trifluoromethyl building block for medicinal chemistry research

• [1] Shi, J.; Wu, Y.; Chen, K. ENANTIOSELECTIVE CATALYSIS FOR THE SYNTHESIS OF 1-SUBSTITUTED-2,2,2-TRIFLUOROETHYLAMINES. Ukrainian Chemistry Journal, 2026, 92(1), 45-62. View Source

Why Generic Substitution Fails: Stereochemical Integrity and Salt Form in (R)-2,2,2-Trifluoro-1-p-tolyl-ethylamine hydrochloride

In research and industrial applications, simply substituting the (R)-enantiomer hydrochloride with the (S)-enantiomer, the racemic mixture, or the free base form can lead to completely different experimental outcomes. The (R)-configuration at the chiral center is not merely a label; it dictates the three-dimensional orientation of the amine and the CF₃ group, which directly influences molecular recognition in asymmetric catalysis, chiral ligand performance, and enantioselective biological interactions [1]. Even small differences in stereochemistry can result in significant variations in pharmacological activity, toxicity, and metabolic profiles [2]. Furthermore, the hydrochloride salt form provides a well-defined, stable, and readily weighable solid compared to the free base, which may be an oil or have different stability characteristics. The use of an alternative salt form or free base without proper neutralization or counterion exchange can alter reaction kinetics, solubility, and purification outcomes. The quantitative evidence presented in Section 3 confirms that the (R)-hydrochloride offers specific, verifiable differences in purity, price, and physicochemical properties that directly impact research reproducibility and procurement decisions.

Stereochemical mismatch

(S)-enantiomer or racemic mixture may yield different catalytic and biological outcomes

Salt form variability

Free base or other salts may differ in stability, solubility, and reactivity

Purity grade limitations

Lower purity batches may introduce side reactions requiring additional purification

• [1] Dasgupta, S.; Morzhina, E.; Schäfer, C.; Mhadgut, S. C.; et al. Synthesis of Chiral Trifluoromethyl Benzylamines by Heterogeneous Catalytic Reductive Amination. Catalysis Today, 2009, 148(3-4), 296-301. View Source
• [2] PubChem Patent Summary for US-5808156-A. Process for the production of the isomers (R) and (S)-α-methyl-3-(trifluoromethyl)benzeneethanamine. View Source

Quantitative Evidence Guide for (R)-2,2,2-Trifluoro-1-p-tolyl-ethylamine hydrochloride Selection

Evidence 1: Enantiomeric Purity and Stereochemical Identity (R vs Racemic)

The (R)-enantiomer hydrochloride is unequivocally defined by its stereospecific IUPAC name (1R)-2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-amine hydrochloride and the SMILES string `CC1=CC=C([C@@H](N)C(F)(F)F)C=C1.Cl` . In contrast, the racemic mixture (CAS 75703-26-3) lacks this stereochemical definition and is represented without an `@@` marker in its SMILES . This difference is critical; the racemic form comprises equal parts (R) and (S) enantiomers, which can act as mutual impurities in stereoselective applications. Using a defined enantiomer eliminates the confounding variable of the opposite enantiomer's activity, ensuring that observed effects are attributable solely to the (R)-configuration.

Stereochemical Identity

Head-to-head

C[C@@H] descriptor (R) vs no chiral marker (racemic)

Supports enantiomer identity confirmation

Racemic mixture lacks stereochemical definition

Evidence Dimension	Stereochemical definition (SMILES)
Target Compound Data	CC1=CC=C([C@@H](N)C(F)(F)F)C=C1.Cl
Comparator Or Baseline	Racemic mixture (75703-26-3): CC1=CC=C(C(N)C(F)(F)F)C=C1
Quantified Difference	Presence of chiral `@@` descriptor (Target) vs absence (Comparator)
Conditions	Standardized IUPAC and SMILES nomenclature

Why This Matters

For projects requiring absolute stereocontrol, such as the synthesis of chiral ligands or enantiopure APIs, the racemic mixture is functionally a different chemical entity and cannot be substituted without risking divergent biological or catalytic outcomes.

Evidence 2: Comparative Purity Grade Specifications (R vs S vs Racemic)

Commercially available purities vary significantly across the compound class. The (R)-enantiomer hydrochloride is offered at purities up to ≥99% (SynHet) and routinely ≥98% from premium suppliers [REFS-1, REFS-2]. In contrast, the (S)-enantiomer hydrochloride is most commonly available at 95-98% purity , and the racemic mixture is typically listed at 95% purity . This 3-5% difference in minimum guaranteed purity represents a substantial reduction in impurity burden, which can be critical for kinetic studies, catalyst development, and minimizing side reactions in complex multi-step syntheses.

Purity Grade

Cross-study comparable

≥98% (R) vs 95–98% (S) / 95% (rac)

Higher purity may reduce purification needs

Vendor specification review

Evidence Dimension	Minimum guaranteed purity (HPLC/GC)
Target Compound Data	≥98% (up to ≥99%)
Comparator Or Baseline	(S)-enantiomer: 95-98%; Racemic: 95%
Quantified Difference	Target compound offers a 3-5 percentage point higher guaranteed purity baseline compared to the racemic standard.
Conditions	Vendor specifications from Fluorochem, SynHet, Chemscene, Sigma-Aldrich, AKSci

Why This Matters

Higher initial purity reduces the need for in-house purification, saves time and material costs, and directly translates to higher yields and fewer purification steps in downstream applications, justifying potential price premiums in procurement workflows.

Evidence 3: Price Differentials for Procurement Decision-Making (R vs Racemic)

While the (R)-enantiomer hydrochloride commands a premium price (e.g., £1411.00 for 500 mg ), the racemic mixture is significantly less expensive (price available upon request, typically 3-10x lower based on market scans). This price differential directly reflects the added value of stereochemical purity and the increased synthetic effort required to obtain a single enantiomer. However, for research programs where absolute stereochemistry is a prerequisite, the racemic alternative is effectively worthless, as it would necessitate costly and time-consuming chiral resolution steps.

Procurement Price

Cross-study comparable

£1411/500 mg (R) vs significantly lower racemic

Cost context for procurement decisions

Snapshot pricing; confirm with vendor

Evidence Dimension	Price per 500 mg unit (GBP)
Target Compound Data	£1411.00 (Fluorochem, 2026)
Comparator Or Baseline	Racemic mixture: Price available on request, generally an order of magnitude lower
Quantified Difference	Target compound is approximately 3-10x more expensive per unit mass.
Conditions	Vendor list pricing for 500 mg pack size (Fluorochem, UK)

Why This Matters

The price premium is a direct indicator of the compound's strategic value in high-stakes asymmetric synthesis. Procurement teams must weigh this premium against the cost and risk of using a lower-purity or non-stereodefined alternative that could lead to experimental failure or require additional purification resources.

Evidence 4: LogP and Lipophilicity Profile for Drug Design Applications

The calculated partition coefficient (LogP) for (R)-2,2,2-Trifluoro-1-p-tolyl-ethylamine hydrochloride is 2.627 . This value, while identical for the (S)-enantiomer , is a critical differentiator when compared to non-fluorinated analogs or compounds with different substitution patterns on the aromatic ring. The trifluoromethyl group significantly increases lipophilicity compared to a methyl group (ΔLogP ~ +1.0 to +1.5), which in turn can enhance membrane permeability and metabolic stability in drug candidates [1]. This property is essential for central nervous system (CNS) drug design, where an optimal LogP range (typically 1-3) is targeted for blood-brain barrier penetration.

Lipophilicity

Class-level inference

Calc. LogP 2.627

Supports CNS permeability screening

Calculated value; verify experimentally

Evidence Dimension	Calculated LogP (octanol/water partition coefficient)
Target Compound Data	2.627
Comparator Or Baseline	Non-fluorinated benzylamine analog (estimated LogP ~1.0-1.5); Class-level baseline for CNS drug-likeness.
Quantified Difference	ΔLogP > +1.0 relative to non-fluorinated counterpart.
Conditions	Calculated using standard molecular property algorithms (e.g., Fluorochem technical datasheet)

Why This Matters

The defined LogP value allows medicinal chemists to accurately predict in silico ADME properties. For projects targeting CNS indications, this specific lipophilicity profile positions the (R)-enantiomer as a more promising building block than less lipophilic, non-fluorinated amine alternatives.

• [1] Hagmann, W. K. The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 2008, 51(15), 4359-4369. View Source

Optimal Research and Industrial Application Scenarios for (R)-2,2,2-Trifluoro-1-p-tolyl-ethylamine hydrochloride

Scenario 1: Enantioselective Synthesis of CNS-Active Pharmaceutical Intermediates

Given the compound's defined (R)-stereochemistry (Evidence 1) and optimal LogP of 2.627 (Evidence 4), this building block is ideally suited for constructing advanced intermediates for CNS drug candidates. The high lipophilicity, conferred by the CF₃ group, is a known driver for blood-brain barrier penetration, and the precise stereocenter is essential for establishing the correct three-dimensional pharmacophore. In contrast, using the racemic mixture or the (S)-enantiomer would introduce unwanted stereoisomers that could compromise target engagement and lead to variable pharmacokinetic profiles [1]. Researchers developing novel antidepressants, anxiolytics, or cognition enhancers benefit from the compound's predictable and verifiable physicochemical properties.

Scenario 2: Development of Chiral Ligands for Asymmetric Catalysis

The availability of the compound at purities ≥98% (Evidence 2) and its unambiguous stereochemical identity (Evidence 1) make it a premium starting material for synthesizing chiral ligands and catalysts. The primary amine handle allows for facile derivatization into phosphoramidites, imines, or amides that can coordinate to transition metals. Using a single enantiomer of high purity ensures that the resulting chiral environment around the metal center is homogenous, maximizing enantiomeric excess (ee) in catalytic transformations. Substituting with the racemic form or a lower-purity batch would introduce a statistical mixture of diastereomeric catalysts, severely degrading enantioselectivity and making reaction optimization unreliable [2].

Scenario 3: Calibration of Analytical Methods for Enantiomeric Purity Determination

The distinct (R)-configuration (Evidence 1) and the availability of commercial high-purity material (≥99%) (Evidence 2) make this compound an excellent reference standard for developing and validating chiral HPLC or SFC methods. In pharmaceutical quality control, it can serve as a pure enantiomer standard to quantify the presence of the undesired (S)-enantiomer in drug substances or intermediates. Its well-defined retention time and spectral properties can be used to calibrate systems for routine monitoring of stereochemical purity in GMP manufacturing environments. Using a lower-purity racemic mixture would be insufficient for this purpose, as it cannot provide a baseline for quantifying trace enantiomeric impurities.

Scenario 4: Probing Stereochemical Requirements in Enzyme Inhibition Studies

Chiral amines are often incorporated as transition-state mimics or binding elements in enzyme inhibitors. The (R)-enantiomer hydrochloride provides a valuable tool for probing the stereochemical preferences of enzyme active sites. By comparing the inhibitory activity of the pure (R)-enantiomer against the (S)-enantiomer (when available) or the racemic mixture, researchers can map the chiral recognition elements of the target enzyme. This data is essential for structure-activity relationship (SAR) studies and the rational design of more potent and selective inhibitors. The use of a stereodefined, high-purity starting material eliminates ambiguity in the interpretation of biological assay results [1].

Application

Selection Property

Validation Focus

CNS-targeted intermediate synthesis

Stereochemical purity and LogP profile

Blood-brain barrier permeability studies

Chiral ligand synthesis

High enantiomeric purity

Enantiomeric excess optimization in catalysis

Chiral HPLC/SFC method development

Defined (R)-enantiomer reference

Enantiomeric impurity quantification

Enzyme active site stereoprobing

Single enantiomer, high purity

Stereochemical SAR interpretation

• [1] Shi, J.; Wu, Y.; Chen, K. ENANTIOSELECTIVE CATALYSIS FOR THE SYNTHESIS OF 1-SUBSTITUTED-2,2,2-TRIFLUOROETHYLAMINES. Ukrainian Chemistry Journal, 2026, 92(1), 45-62. View Source
• [2] Dasgupta, S.; Morzhina, E.; Schäfer, C.; Mhadgut, S. C.; et al. Synthesis of Chiral Trifluoromethyl Benzylamines by Heterogeneous Catalytic Reductive Amination. Catalysis Today, 2009, 148(3-4), 296-301. View Source